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Compound of Interest

Compound Name: Octadecyl methacrylate

Cat. No.: B107426 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Octadecyl
Methacrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical and physical properties of

octadecyl methacrylate, a long-chain methacrylate ester. The information is intended for

researchers, scientists, and professionals in drug development who are interested in the

material characteristics and potential applications of this monomer and its corresponding

polymer.

Chemical Identity
Octadecyl methacrylate, also known as stearyl methacrylate, is the ester of methacrylic acid

and octadecanol. Its chemical structure features a long hydrophobic alkyl chain and a reactive

methacrylate group, making it a valuable monomer for polymerization and copolymerization.
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Identifier Value

IUPAC Name octadecyl 2-methylprop-2-enoate

Synonyms
Stearyl methacrylate, Methacrylic acid,

octadecyl ester

CAS Number 32360-05-7[1][2][3][4], 112-08-3[5][6][7][8]

EC Number 251-013-5[1][2][4]

Molecular Formula C22H42O2[1][2][3][4][5][7][8][9]

Molecular Weight
338.57 g/mol [1][7][9], 338.5677 g/mol [5][6],

338.6 g/mol [4]

InChI

InChI=1S/C22H42O2/c1-4-5-6-7-8-9-10-11-12-

13-14-15-16-17-18-19-20-24-22(23)21(2)3/h2,4-

20H2,1,3H3[5][6]

InChIKey HMZGPNHSPWNGEP-UHFFFAOYSA-N[5][6]

SMILES C=C(C)C(=O)OCCCCCCCCCCCCCCCCCC[7]

Physicochemical Properties
The physical properties of octadecyl methacrylate are largely dictated by its long alkyl chain,

which imparts a waxy, solid nature at room temperature. These properties are crucial for its

application in various fields, including as a monomer for polymers used in lubricants and drug

delivery systems.
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Property Value Conditions

Appearance
White waxy solid with a musty

odor[1]
Ambient

Melting Point 18-20 °C[3], 20 °C[9][10]

Boiling Point 414 °C[1], 414.3 °C[8] at 760 mmHg

195 °C[3][9] at 6 mmHg

235 °C[10] at 10 mmHg

Density 0.86 g/cm³[1] at 25 °C

0.864 g/mL[3][11] at 25 °C

0.867 g/cm³[8]

Refractive Index 1.451[3] at 20 °C

1.452[8]

Vapor Pressure 4.5E-7 mmHg[1] at 25 °C

4.48E-07 mmHg[8] at 25 °C

Solubility Insoluble in water[1][3][10]

LogP (Octanol/Water Partition

Coefficient)
10.38[1], 7.367[7][8]

Flash Point
>230 °F (>110 °C)[3], 185

°C[8], 191 °C[10]

Heat of Vaporization 66.7 kJ/mol[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

waxy or viscous materials like octadecyl methacrylate are outlined below. These are

generalized procedures based on standard analytical methods.

Melting Point Determination (Capillary Method)
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The melting point of octadecyl methacrylate can be determined using a standard capillary

melting point apparatus.

Sample Preparation: A small amount of the solid octadecyl methacrylate is finely

powdered.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm.[12][13]

Measurement: The capillary tube is placed in a melting point apparatus. The temperature is

raised at a steady rate (e.g., 1-2 °C/min) near the expected melting point.

Observation: The temperature range is recorded from the point at which the first droplet of

liquid appears to the point at which the entire sample becomes a clear liquid.[13][14]

Density Determination (Wax Immersion Method for Waxy
Solids)
For a waxy solid like octadecyl methacrylate, a wax immersion method can be employed to

determine its bulk density.

Sample Preparation: A solid piece of octadecyl methacrylate is weighed.[15]

Coating: The sample is coated with a thin layer of a wax of known density, such as paraffin

wax.[3][4][15] The coated sample is weighed again.

Immersion: The coated sample is weighed while suspended in a liquid of known density

(e.g., water).[3][4][15]

Calculation: The bulk density is calculated using the weights of the sample, the coated

sample, and the coated sample suspended in the liquid, along with the densities of the

coating wax and the liquid.

Refractive Index Measurement (for Molten State)
As octadecyl methacrylate is a solid at room temperature, its refractive index is measured in

the molten state using a refractometer.
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Sample Preparation: A small sample of octadecyl methacrylate is heated until it melts into

a clear, viscous liquid.[1]

Measurement: A few drops of the molten sample are placed on the prism of a refractometer

that has been pre-heated to a temperature above the melting point of the sample.[5]

Reading: The refractive index is read from the instrument's scale.

Solubility Determination (Qualitative)
The insolubility of octadecyl methacrylate in water can be confirmed through a simple

qualitative test.

Sample Preparation: A small amount of octadecyl methacrylate is added to a test tube

containing water.

Observation: The mixture is agitated, and the sample is observed to see if it dissolves.[6]

Octadecyl methacrylate will not dissolve and will likely float on the water due to its lower

density. For compounds insoluble in water, solubility can be tested in other solvents like 5%

NaOH, 5% HCl, and concentrated H2SO4 to classify the compound.[6][8]

Synthesis and Polymerization Workflows
Octadecyl methacrylate is synthesized via esterification and is commonly used in free-radical

polymerization to produce poly(octadecyl methacrylate).

Synthesis of Octadecyl Methacrylate
The synthesis of octadecyl methacrylate typically involves the esterification of methacrylic

acid with octadecanol.
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Caption: Synthesis of Octadecyl Methacrylate.

Free-Radical Polymerization of Octadecyl Methacrylate
Poly(octadecyl methacrylate) is synthesized via free-radical polymerization, often initiated by

a chemical initiator like AIBN.[9][16][17]
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Caption: Free-Radical Polymerization Workflow.

Applications in Drug Delivery
The amphiphilic nature of polymers and copolymers of octadecyl methacrylate makes them

suitable for applications in drug delivery, such as in the formation of nanoparticles for controlled

release.[18][19][20][21][22]

Nanoparticle Formulation via Emulsion Polymerization
This workflow illustrates the formation of drug-loaded poly(octadecyl methacrylate)

nanoparticles.
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Caption: Nanoparticle Drug Delivery Formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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